molecular formula C8H16N2O2S B8332660 2-Methyl-2-(n-butylsulfonamido)propionitrile

2-Methyl-2-(n-butylsulfonamido)propionitrile

Cat. No. B8332660
M. Wt: 204.29 g/mol
InChI Key: OZMWHWSWQGBUOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2-(n-butylsulfonamido)propionitrile is a useful research compound. Its molecular formula is C8H16N2O2S and its molecular weight is 204.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-2-(n-butylsulfonamido)propionitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-2-(n-butylsulfonamido)propionitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Methyl-2-(n-butylsulfonamido)propionitrile

Molecular Formula

C8H16N2O2S

Molecular Weight

204.29 g/mol

IUPAC Name

N-(2-cyanopropan-2-yl)butane-1-sulfonamide

InChI

InChI=1S/C8H16N2O2S/c1-4-5-6-13(11,12)10-8(2,3)7-9/h10H,4-6H2,1-3H3

InChI Key

OZMWHWSWQGBUOI-UHFFFAOYSA-N

Canonical SMILES

CCCCS(=O)(=O)NC(C)(C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 8.4 g (0.1 mole) 2-amino-2-methyl-propionitrile and 12.2 g (0.1 mole) 4-dimethylaminopyridine in 125 ml chloroform, 15.7 g (0.1 mole) 1-butanesulfonyl chloride in 25 ml chloroform were added dropwise over 20 minutes, with evolution of heat and separation of solids. The reaction mixture was refluxed 2.5 hours. After cooling to room temperature, the reaction mixture was washed with 25 ml concentrated hydrochloric acid which had been diluted with 25 ml water. The layers were phase separated. The organic layer was washed twice with 50 ml ice water, dried over magnesium sulfate and stripped to give 8.0 g of the above-identified product, as a dark red oil.
Quantity
8.4 g
Type
reactant
Reaction Step One
Quantity
15.7 g
Type
reactant
Reaction Step One
Quantity
12.2 g
Type
catalyst
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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